Cas no 92161-82-5 (4-(4-chlorophenyl)-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile)

• Product Name: 4-(4-chlorophenyl)-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile
• CAS No: 92161-82-5
• MF: C₁₄H₁₀ClN₃O₂
• MW: 287.701101779938
• CID: 6151396
• PubChem ID: 10684731
• Update Time: 2025-05-20

4-(4-chlorophenyl)-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile
• SCHEMBL7711634
• 92161-82-5
• EN300-183081

• Inchi： 1S/C14H10ClN3O2/c1-14(8-2-4-9(15)5-3-8)10(6-16)12(19)18-13(20)11(14)7-17/h2-5,10-11H,1H3,(H,18,19,20)
• InChI Key： FQOYMSDHFWUJMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C)C(C#N)C(NC(C1C#N)=O)=O

Computed Properties

• Exact Mass: 287.0461543g/mol
• Monoisotopic Mass: 287.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-chlorophenyl)-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile

Comprehensive Guide to 4-(4-chlorophenyl)-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile (CAS No. 92161-82-5)

4-(4-chlorophenyl)-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile (CAS No. 92161-82-5) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and chlorophenyl substitution, has garnered attention for its potential in drug development and material science. Researchers and industry professionals frequently search for this compound due to its intriguing structural features and versatile reactivity.

The molecular structure of 4-(4-chlorophenyl)-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile includes a dioxopiperidine core, which is a common motif in bioactive molecules. The presence of the chlorophenyl group enhances its lipophilicity, making it valuable for studies involving membrane permeability and drug delivery systems. Recent trends in pharmaceutical research highlight the importance of such compounds in developing novel therapeutics for neurological and metabolic disorders, aligning with the growing demand for innovative drug candidates.

One of the key reasons 4-(4-chlorophenyl)-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile is frequently searched is its role in heterocyclic chemistry. Heterocycles are pivotal in medicinal chemistry, and this compound's dicarbonitrile functionality offers multiple sites for further chemical modifications. This adaptability makes it a valuable intermediate for synthesizing more complex molecules, addressing the increasing need for highly functionalized intermediates in drug discovery pipelines.

In addition to its pharmaceutical applications, 4-(4-chlorophenyl)-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile is also explored in material science. Its rigid, aromatic-rich structure contributes to the development of advanced polymers and coatings with enhanced thermal stability. As industries shift toward sustainable and high-performance materials, compounds like this are gaining traction in research circles, particularly in the context of green chemistry and eco-friendly materials.

The synthesis of 4-(4-chlorophenyl)-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these protocols to improve yield and purity, reflecting the broader trend of process optimization in chemical manufacturing. This compound's synthetic accessibility further enhances its appeal for both academic and industrial laboratories.

From a commercial perspective, the demand for 4-(4-chlorophenyl)-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile is driven by its utility in custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and pharmaceutical intermediates frequently list this compound in their catalogs, catering to the needs of global research communities. Its CAS No. 92161-82-5 serves as a unique identifier, ensuring precise sourcing and regulatory compliance.

Safety and handling of 4-(4-chlorophenyl)-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile follow standard laboratory protocols. While not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. These precautions align with best practices in chemical storage and laboratory safety, topics of perennial interest to researchers and safety officers.

In summary, 4-(4-chlorophenyl)-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile (CAS No. 92161-82-5) is a compound of significant scientific and industrial relevance. Its applications span pharmaceuticals, materials science, and synthetic chemistry, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound remains a key player in the advancement of specialty chemicals and innovative therapeutics.